Cas no 2172310-77-7 (3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}methyl)pentanoic acid)

• Product Name: 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}methyl)pentanoic acid
• CAS No: 2172310-77-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6206809
• PubChem ID: 165542748
• Update Time: 2025-10-24

3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}methyl)pentanoic acid
• 2172310-77-7
• 3-({[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}methyl)pentanoic acid
• EN300-1483559

• Inchi： 1S/C27H32N2O6/c1-3-17(12-24(30)31)13-28-25(32)27(2)16-34-15-23(27)29-26(33)35-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WBIRETZUQJCSTB-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NCC(CC(=O)O)CC)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}methyl)pentanoic acid

Recent Advances in the Study of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}methyl)pentanoic acid (CAS: 2172310-77-7)

The compound 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}methyl)pentanoic acid (CAS: 2172310-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pentanoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection, which makes this compound particularly valuable in the development of novel peptide-based drugs.

Recent studies have focused on the synthesis and optimization of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}methyl)pentanoic acid to enhance its efficiency in peptide coupling reactions. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to characterize the compound's purity and structural integrity. These efforts have led to improved synthetic protocols that minimize side reactions and maximize yield, thereby facilitating its use in large-scale pharmaceutical production.

In addition to its synthetic utility, this compound has shown promise in the development of prodrugs and targeted drug delivery systems. The presence of the pentanoic acid moiety allows for facile conjugation with various therapeutic agents, enabling the design of molecules with enhanced bioavailability and tissue specificity. Recent in vitro and in vivo studies have demonstrated the compound's ability to improve the pharmacokinetic profiles of conjugated drugs, reducing systemic toxicity and increasing therapeutic efficacy. These findings underscore its potential as a versatile building block in modern drug design.

Another area of active research involves the exploration of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}methyl)pentanoic acid in the context of bioconjugation and labeling. Its reactive functional groups make it an ideal candidate for the attachment of fluorescent probes, affinity tags, and other diagnostic tools. This has opened new avenues for its use in imaging and biomarker detection, particularly in oncology and neurodegenerative diseases. The compound's stability under physiological conditions further enhances its suitability for such applications.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research aims to optimize synthetic routes, reduce production costs, and ensure compliance with Good Manufacturing Practices (GMP). Collaborative efforts between academia and industry are expected to drive innovation in this area, paving the way for the compound's integration into mainstream pharmaceutical development.

In conclusion, 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}methyl)pentanoic acid (CAS: 2172310-77-7) represents a promising tool in chemical biology and drug development. Its unique structural features and versatile applications make it a subject of intense research, with the potential to significantly impact the design and delivery of next-generation therapeutics. Future studies will likely focus on expanding its utility, addressing existing limitations, and translating laboratory findings into clinical applications.